Cas no 702-13-6 (Benzene, 1-fluoro-4-[(1-methylethyl)thio]-)

• Product Name: Benzene, 1-fluoro-4-[(1-methylethyl)thio]-
• CAS No: 702-13-6
• MF: C₉H₁₁FS
• MW: 170.247044801712
• CID: 547563
• PubChem ID: 12261852
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-[(1-methylethyl)thio]-
• 1-fluoro-4-propan-2-ylsulfanylbenzene
• 1-fluoro-4-(propan-2-ylsulfanyl)benzene
• SCHEMBL1368088
• 702-13-6
• (4-fluorophenyl)(isopropyl)sulfane
• F70426
• DTXSID60482924
• iso-propyl (4-fluorophenyl) sulfide

• Inchi： 1S/C9H11FS/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key： LTILYSFCPAHYSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C(C)C

Computed Properties

• Exact Mass: 170.05663
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers